Cas no 1549090-65-4 (4-chloro-N-ethyl-1,3-thiazol-2-amine)

• Product Name: 4-chloro-N-ethyl-1,3-thiazol-2-amine
• CAS No: 1549090-65-4
• MF: C₅H₇ClN₂S
• MW: 162.640478372574
• MDL: MFCD26001859
• CID: 5617764
• PubChem ID: 83157418
• Update Time: 2023-09-07

4-chloro-N-ethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2966122
• 4-chloro-N-ethyl-1,3-thiazol-2-amine
• AKOS021479073
• 1549090-65-4
• 2-Thiazolamine, 4-chloro-N-ethyl-

• MDL： MFCD26001859
• Inchi： 1S/C5H7ClN2S/c1-2-7-5-8-4(6)3-9-5/h3H,2H2,1H3,(H,7,8)
• InChI Key： WMLSIINMMPJHTC-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=N1)NCC

Computed Properties

• Exact Mass: 162.0018471g/mol
• Monoisotopic Mass: 162.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 233.1±32.0 °C(Predicted)
• pka: 2.53±0.10(Predicted)